Cas no 1935177-41-5 (4-fluoro-1-methyl-1,2,5,6-tetrahydropyridine-3-carbonitrile)

• Product Name: 4-fluoro-1-methyl-1,2,5,6-tetrahydropyridine-3-carbonitrile
• CAS No: 1935177-41-5
• MF: C₇H₉FN₂
• MW: 140.158164739609
• CID: 5246962
• Update Time: 2025-06-08

4-fluoro-1-methyl-1,2,5,6-tetrahydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 4-fluoro-1,2,5,6-tetrahydro-1-methyl-
• 4-fluoro-1-methyl-1,2,5,6-tetrahydropyridine-3-carbonitrile

• Inchi： 1S/C7H9FN2/c1-10-3-2-7(8)6(4-9)5-10/h2-3,5H2,1H3
• InChI Key： YDXFINKQDZXGJK-UHFFFAOYSA-N
• SMILES： C1N(C)CCC(F)=C1C#N

Additional information on 4-fluoro-1-methyl-1,2,5,6-tetrahydropyridine-3-carbonitrile

Comprehensive Overview of 4-fluoro-1-methyl-1,2,5,6-tetrahydropyridine-3-carbonitrile (CAS No. 1935177-41-5)

4-fluoro-1-methyl-1,2,5,6-tetrahydropyridine-3-carbonitrile (CAS No. 1935177-41-5) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both a fluoro group and a carbonitrile moiety in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and CNS-targeting agents.

The compound’s tetrahydropyridine core is a privileged scaffold in medicinal chemistry, often associated with improved pharmacokinetic profiles. Its 1-methyl substitution enhances metabolic stability, while the 3-carbonitrile group offers a handle for further functionalization. Recent studies highlight its utility in fragment-based drug design (FBDD), where its small size and high ligand efficiency are advantageous. This aligns with the growing trend of AI-driven drug discovery, as computational tools increasingly prioritize such fragments for virtual screening.

From a synthetic perspective, 4-fluoro-1-methyl-1,2,5,6-tetrahydropyridine-3-carbonitrile is often prepared via nucleophilic fluorination or cyclization reactions. Its CAS No. 1935177-41-5 is frequently searched in chemical databases by chemists exploring fluorine-containing building blocks, reflecting the broader demand for fluorinated compounds in life sciences. The rise of green chemistry has also spurred interest in optimizing its synthesis to minimize waste and energy consumption.

In agrochemical applications, this compound’s pyridine derivatives are investigated for their potential as eco-friendly pesticides. The fluoro substituent can enhance binding affinity to target enzymes in pests, while the nitrile group may contribute to hydrolytic stability. Such features resonate with the industry’s shift toward sustainable crop protection solutions, a topic frequently queried in search engines.

Analytical characterization of CAS No. 1935177-41-5 typically involves LC-MS, NMR, and HPLC to ensure purity and confirm structural integrity. These methods are critical given the compound’s role in high-throughput screening (HTS) campaigns. Notably, its chromatographic behavior is a subject of discussion in forums dedicated to analytical method development, underscoring its relevance in quality control workflows.

Beyond its industrial applications, 4-fluoro-1-methyl-1,2,5,6-tetrahydropyridine-3-carbonitrile is a case study in structure-activity relationship (SAR) optimization. Researchers often explore how subtle modifications to its 1,2,5,6-tetrahydropyridine ring affect biological activity—a question commonly posed in academic literature and patent filings. This aligns with the broader scientific community’s focus on rational drug design and molecular modeling.

In summary, CAS No. 1935177-41-5 represents a compelling example of how fluorinated heterocycles bridge the gap between synthetic chemistry and applied sciences. Its multifaceted utility—from pharmaceutical intermediates to agrochemical precursors—ensures its continued prominence in research, driven by evolving trends like AI-aided molecular optimization and green synthesis.